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Compound of Interest

Compound Name: Alachlor ESA

Cat. No.: B1208118 Get Quote

Essential Safety and Handling Guide for Alachlor
ESA
This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling Alachlor ESA (Alachlor ethanesulfonic acid) in a laboratory setting.

Alachlor ESA is a primary degradation product of the herbicide Alachlor.[1] While research on

Alachlor ESA is ongoing, precautions similar to those for the parent compound, which is

classified as a suspected carcinogen, are prudent.[2] The information herein is designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification
Alachlor ESA sodium salt is identified as a hazardous substance with the following

classifications:

Skin Irritation (Category 2)

Serious Eye Irritation (Category 2A)

Specific target organ toxicity — single exposure (Category 3), primarily affecting the

respiratory system
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The selection of appropriate PPE is critical to minimize exposure risk. The following table

summarizes the required PPE for handling Alachlor ESA.[3][4][5]

Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Handling Neat

Compound

(Solid)

Tightly fitting

safety goggles

with side-shields

or face shield.[3]

[5]

Chemical-

resistant gloves

(e.g., nitrile

rubber,

neoprene, butyl

rubber).[5]

Lab coat or

coveralls.

Chemical-

resistant apron

when handling

larger quantities.

[4]

Use in a

chemical fume

hood or well-

ventilated area. If

ventilation is

inadequate or

irritation occurs,

use a NIOSH-

approved

respirator.[3][4]

Preparing

Solutions

(Weighing,

Dissolving)

Tightly fitting

safety goggles

with side-shields

and a face

shield.[3][5]

Chemical-

resistant gloves

(e.g., nitrile

rubber, ≥14 mils).

[5]

Chemical-

resistant apron

over a lab coat or

coveralls.[4]

Mandatory use

within a certified

chemical fume

hood to avoid

inhalation of dust

or aerosols.

General

Laboratory Use

Safety glasses

with side shields.

[5]

Chemical-

resistant gloves.

[3]

Lab coat.

Use in a well-

ventilated area.

[3]

Cleaning Spills

Tightly fitting

safety goggles

and a face

shield.[3][5]

Heavy-duty,

chemical-

resistant gloves.

[5]

Chemical-

resistant suit or

coveralls and

footwear.[4]

For significant

spills or in poorly

ventilated areas,

a full-face

respirator with an

appropriate

cartridge is

recommended.

[3][4]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for safe handling.

Preparation and Engineering Controls
Ventilation: Always handle solid Alachlor ESA and concentrated solutions inside a certified

chemical fume hood to minimize inhalation exposure.[3] General lab work with dilute

solutions should occur in a well-ventilated area.

Designated Area: Designate a specific area for handling Alachlor ESA. Ensure an eyewash

station and safety shower are readily accessible.

Gather Materials: Before starting, ensure all necessary PPE, spill containment materials, and

waste containers are available.

Handling and Use
Avoid Contamination: Do not breathe dust, fumes, or vapors.[3] Avoid contact with skin and

eyes.

Personal Hygiene: Wash hands and face thoroughly with soap and water after handling and

before eating, drinking, or smoking.[4]

Clothing: Immediately remove and launder any contaminated clothing separately from other

laundry.[6] Do not take contaminated PPE home.[6]

Spill Response Protocol
Evacuate: Clear the immediate area of all personnel.

Contain: Prevent the spill from entering drains by using absorbent materials or drain covers.

Clean-Up: For dry spills, carefully collect the material without generating dust. For liquid

spills, absorb with an inert material (e.g., sand, diatomite) and place it in a sealed container

for disposal.[2]

Decontaminate: Clean the affected area thoroughly.
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Report: Report all spills to the laboratory supervisor or safety officer.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation and Collection
Containers: Use clearly labeled, sealed containers for all Alachlor ESA waste, including

contaminated PPE, spill cleanup materials, and excess chemicals.

Waste Streams:

Solid Waste: Unused or expired Alachlor ESA powder.

Liquid Waste: Unused solutions containing Alachlor ESA.

Contaminated Materials: Disposable gloves, bench paper, pipette tips, and other items

that have come into contact with the chemical.

Disposal Procedure
Follow Regulations: All waste must be disposed of as hazardous waste through an approved

waste disposal plant or licensed contractor.[7]

Consult Local Authorities: Check with your institution's environmental health and safety

department, local solid waste authority, or environmental agency for specific community

guidelines on hazardous waste collection.[8]

Prohibited Actions:

NEVER pour Alachlor ESA waste down the sink, toilet, or any other drain.[8] This can

contaminate waterways, as wastewater treatment systems may not effectively remove it.

[8]

NEVER reuse empty Alachlor ESA containers for any other purpose.[7][8]
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Visual Workflow for Handling Alachlor ESA
The following diagram outlines the logical workflow for the safe handling of Alachlor ESA from

receipt to final disposal.
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1. Preparation Phase

2. Handling & Use Phase

3. Post-Handling & Disposal Phase

Emergency Protocol: Spill Event

Receive & Log Chemical

Review Safety Data Sheet (SDS)

Prepare Designated Workspace
(Fume Hood, Spill Kit)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Perform Experiment / Weigh / Prepare Solution
(Inside Fume Hood)

Store Chemical Securely
(Tightly Closed, Dry, Ventilated)

If not all used

Decontaminate Workspace

Spill Occurs

Potential Event

Segregate & Label Waste
(Solid, Liquid, Contaminated PPE)

Remove & Clean/Dispose of PPE

Wash Hands Thoroughly

Arrange for Hazardous Waste Pickup

Evacuate & Alert Others

Contain Spill
(Prevent Drain Entry)

Clean Up with Spill Kit
(Following SDS)

Dispose of Cleanup Material as
Hazardous Waste

Add to waste

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Alachlor ESA in a Laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1208118?utm_src=pdf-custom-synthesis
https://www.ewg.org/tapwater/contaminant.php?contamcode=2004
https://www.agilent.com/cs/library/msds/PST-625K1000_NAEnglish.pdf
https://www.echemi.com/sds/alachlor-esa-sodium-salt-pd180521133914.html
https://pesticidestewardship.org/personal-protective-equipment/the-label-and-personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/the-label-and-personal-protective-equipment/
https://crops.extension.iastate.edu/post/selecting-ppe-when-using-pesticides
https://crops.extension.iastate.edu/post/selecting-ppe-when-using-pesticides
https://www.epa.gov/pesticide-worker-safety/personal-protective-equipment-pesticide-handlers
https://npic.orst.edu/health/disposal.html
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://www.benchchem.com/product/b1208118#personal-protective-equipment-for-handling-alachlor-esa
https://www.benchchem.com/product/b1208118#personal-protective-equipment-for-handling-alachlor-esa
https://www.benchchem.com/product/b1208118#personal-protective-equipment-for-handling-alachlor-esa
https://www.benchchem.com/product/b1208118#personal-protective-equipment-for-handling-alachlor-esa
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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